Cas no 1355446-05-7 (2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide)

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide is a structurally complex organic compound featuring a benzimidazole core linked to fluorophenyl and cyclopentyl moieties via an acetamide bridge. Its design incorporates multiple functional groups, enhancing potential binding affinity and selectivity in pharmacological applications. The presence of a fluorophenyl group may improve metabolic stability, while the o-tolyl and cyclopentyl substituents contribute to steric and electronic modulation. This compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibition or receptor modulation studies. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for drug discovery and biochemical research.

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide structure

1355446-05-7 structure

Product Name:2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide

CAS No:1355446-05-7

MF:C₂₉H₂₉FN₄O₂

MW:484.564570188522

CID:4768064

Update Time:2025-06-08

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

- ML309
- 2-(2-(1H-benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide
- BDBM228658
- NCGC00262689
- 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide
- Inchi： 1S/C29H29FN4O2/c1-20-9-2-5-14-24(20)28(29(36)32-22-11-3-4-12-22)34(23-13-8-10-21(30)17-23)27(35)18-33-19-31-25-15-6-7-16-26(25)33/h2,5-10,13-17,19,22,28H,3-4,11-12,18H2,1H3,(H,32,36)
- InChI Key： GZLNOSRHZLTDMT-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)N(C(CN1C=NC2C=CC=CC1=2)=O)C(C1C=CC=CC=1C)C(NC1CCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 36
Rotatable Bond Count: 7
Complexity: 760
XLogP3: 5.4
Topological Polar Surface Area: 67.2

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	FEC44605-5 mg	2-(2-(1H-Benzo[D]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide	1355446-05-7	5mg	$75.00	2023-01-04
Biosynth	FEC44605-10 mg	2-(2-(1H-Benzo[D]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide	1355446-05-7	10mg	$120.00	2023-01-04
Biosynth	FEC44605-25 mg	2-(2-(1H-Benzo[D]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide	1355446-05-7	25mg	$225.00	2023-01-04
Biosynth	FEC44605-50 mg	2-(2-(1H-Benzo[D]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide	1355446-05-7	50mg	$360.00	2023-01-04
Biosynth	FEC44605-100 mg	2-(2-(1H-Benzo[D]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide	1355446-05-7	100MG	$576.00	2023-01-04

2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Alt-proteins: A promising future
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide

Comprehensive Analysis of 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide (CAS No. 1355446-05-7)

The compound 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide, identified by its CAS No. 1355446-05-7, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a benzo[d]imidazole core, a fluorophenyl moiety, and a cyclopentyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique acetamide linkages, which are known to enhance binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of CAS No. 1355446-05-7 align with these trends, as its heterocyclic framework is often associated with targeting protein-protein interactions. This has led to increased searches for "benzoimidazole derivatives in drug design" and "fluorophenyl acetamide applications," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide involves multi-step organic transformations, including amide coupling and N-alkylation reactions. These methods are frequently discussed in forums focusing on "challenges in heterocyclic synthesis" and "optimizing acetamide yields." The compound's o-tolyl substituent further adds complexity, requiring precise control over steric and electronic effects during synthesis.

The pharmacological potential of CAS No. 1355446-05-7 is another area of intense exploration. Preliminary studies suggest its bioisosteric properties could mimic natural ligands, making it a candidate for modulating enzymatic activity. This has sparked queries like "benzoimidazole-based enzyme inhibitors" and "cyclopentyl acetamide pharmacokinetics," highlighting its intersection with cutting-edge therapeutic strategies. Additionally, its 3-fluorophenyl group may contribute to enhanced blood-brain barrier penetration, a hot topic in neuropharmacology.

Beyond biomedical applications, the compound's physicochemical properties—such as solubility, logP, and hydrogen-bonding capacity—are critical for formulation scientists. Searches for "predicting drug-like properties of acetamides" and "benzoimidazole stability under physiological conditions" underscore its importance in pre-clinical development. Analytical techniques like HPLC and LC-MS are often employed to characterize its purity, a recurring theme in quality control discussions.

In conclusion, 2-(2-(1H-Benzo[d]imidazol-1-yl)-N-(3-fluorophenyl)acetamido)-N-cyclopentyl-2-(o-tolyl)acetamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential applications resonate with trending topics such as "fragment-based drug discovery" and "tailored heterocyclic scaffolds." As research progresses, this compound may unlock new avenues for addressing unmet medical needs, solidifying its place in the scientific lexicon.